Cas no 2034341-82-5 (N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide)

N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide is a bifuran-derived benzamide compound with potential applications in medicinal chemistry and material science. Its structure incorporates a bifuran core linked to a 2-methylbenzamide moiety, offering unique electronic and steric properties. The bifuran scaffold enhances π-conjugation, making it suitable for optoelectronic applications, while the benzamide group provides a versatile handle for further functionalization. This compound may exhibit biological activity due to its resemblance to pharmacologically relevant furan and benzamide derivatives. Its synthetic versatility and structural features make it a valuable intermediate for drug discovery and organic synthesis. The compound's stability and solubility profile further support its utility in research and development.
N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide structure
2034341-82-5 structure
Product name:N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide
CAS No:2034341-82-5
MF:C17H15NO3
MW:281.305904626846
CID:5334444

N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-([2,3'-bifuran]-5-ylmethyl)-2-methylbenzamide
    • N-[[5-(furan-3-yl)furan-2-yl]methyl]-2-methylbenzamide
    • N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide
    • Inchi: 1S/C17H15NO3/c1-12-4-2-3-5-15(12)17(19)18-10-14-6-7-16(21-14)13-8-9-20-11-13/h2-9,11H,10H2,1H3,(H,18,19)
    • InChI Key: VTJBHNYCEDQJFU-UHFFFAOYSA-N
    • SMILES: O1C(C2=COC=C2)=CC=C1CNC(C1C=CC=CC=1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 360
  • XLogP3: 2.9
  • Topological Polar Surface Area: 55.4

N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6516-1576-2mg
N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide
2034341-82-5
2mg
$59.0 2023-09-08
Life Chemicals
F6516-1576-5mg
N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide
2034341-82-5
5mg
$69.0 2023-09-08
Life Chemicals
F6516-1576-10mg
N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide
2034341-82-5
10mg
$79.0 2023-09-08
Life Chemicals
F6516-1576-20mg
N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide
2034341-82-5
20mg
$99.0 2023-09-08
Life Chemicals
F6516-1576-40mg
N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide
2034341-82-5
40mg
$140.0 2023-09-08
Life Chemicals
F6516-1576-75mg
N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide
2034341-82-5
75mg
$208.0 2023-09-08
Life Chemicals
F6516-1576-5μmol
N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide
2034341-82-5
5μmol
$63.0 2023-09-08
Life Chemicals
F6516-1576-3mg
N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide
2034341-82-5
3mg
$63.0 2023-09-08
Life Chemicals
F6516-1576-10μmol
N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide
2034341-82-5
10μmol
$69.0 2023-09-08
Life Chemicals
F6516-1576-2μmol
N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide
2034341-82-5
2μmol
$57.0 2023-09-08

Additional information on N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide

Introduction to N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide (CAS No. 2034341-82-5)

N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2034341-82-5, represents a promising candidate for further exploration in drug development. The molecular structure of this compound incorporates a bifuran moiety, which is known for its potential in modulating biological pathways, alongside a benzamide group that enhances its pharmacological activity.

The bifuran scaffold, specifically the [2,3'-bifuran]-5-yl part of the molecule, is a key feature that distinguishes this compound from others. Bifurans have been extensively studied for their ability to interact with various biological targets, making them valuable in the design of novel therapeutic agents. The presence of this moiety in N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide suggests that it may exhibit properties such as improved solubility and better bioavailability, which are crucial for drug efficacy.

Additionally, the benzamide group in the compound's structure contributes to its potential pharmacological effects. Benzamides are known for their role in various biological processes, including pain relief and anti-inflammatory actions. The combination of the bifuran and benzamide moieties in N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide creates a unique framework that may enable targeted interactions with specific biological receptors or enzymes.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinities and interactions of this compound with potential biological targets. These studies suggest that N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide may have significant therapeutic potential in areas such as oncology and neurology. The ability of the bifuran moiety to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for developing treatments for neurological disorders.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial results indicate that it may possess inhibitory effects on certain enzymes and receptors involved in cancer progression. The benzamide group's interaction with these targets could lead to novel mechanisms of action that may complement existing therapies. Furthermore, the bifuran part of the molecule may enhance the compound's ability to penetrate cellular membranes, improving its overall bioavailability.

The synthesis of N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide presents both challenges and opportunities for chemists. The integration of the bifuran and benzamide moieties requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one more efficiently than ever before. This progress opens up new avenues for exploring its pharmacological potential.

As research continues, N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide is expected to play a crucial role in the development of new pharmaceuticals. Its unique structural features and promising biological activities make it a compelling subject for further investigation. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unlocking its full therapeutic potential.

The future of this compound lies in its ability to translate laboratory findings into clinical applications. By understanding its mechanisms of action and optimizing its chemical properties, researchers can develop safer and more effective drugs. The journey from discovery to drug development is long and complex, but compounds like N-({[2,3'-bifuran]-5-yl}methyl)-2-methylbenzamide offer hope for innovative treatments that can improve human health.

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